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Abstract
Centrosomal Protein 120 (CEP120) is a critical regulator of centriole assembly, maturation, and

ciliogenesis. Its precise spatial and temporal localization is paramount to its function, and

dysregulation is associated with a class of genetic disorders known as ciliopathies, including

Joubert syndrome and Jeune asphyxiating thoracic dystrophy.[1][2][3][4] This technical guide

provides an in-depth exploration of the cellular localization of CEP120, presenting quantitative

data, detailed experimental protocols, and visual representations of its molecular interactions

and experimental workflows.

Primary and Dynamic Cellular Localization of
CEP120
CEP120 is predominantly localized to the centrosome, the primary microtubule-organizing

center in animal cells.[5][6][7] Its localization is not static but dynamically regulated throughout

the cell cycle, with a characteristic enrichment at the youngest generation of centrioles.[1][8]
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Key Localization Features:

Daughter Centriole Enrichment: In quiescent (G0/G1) and cycling cells, CEP120 is

preferentially enriched on the daughter centriole.[1][5][8][9][10][11] This asymmetric

localization is crucial for its role in inhibiting the premature maturation of the daughter

centriole.[1][8]

Procentriole Association: During S-phase, as new procentrioles begin to form, CEP120

becomes enriched on these nascent structures.[1][8] This association is essential for proper

procentriole formation and elongation.[1]

Centriole Wall: Immuno-electron microscopy has revealed that CEP120 resides on the outer

wall of the centriolar microtubules.[1][8] Super-resolution microscopy has further refined this

position to a layer proximal to the centriole wall, surrounded by the pericentriolar material

(PCM).[1][8]

Basal Bodies: In multiciliated cells, such as mouse tracheal epithelial cells, CEP120 localizes

to the numerous basal bodies, which are structurally homologous to centrioles and serve to

anchor cilia.[5][9][10][11]

The dynamic localization of CEP120 throughout the cell cycle is a key aspect of its function in

regulating centriole duplication and ciliogenesis.

Cell cycle-dependent localization of CEP120.

Quantitative Analysis of CEP120-Dependent Protein
Localization
Depletion of CEP120 has a significant impact on the localization and abundance of several

other centrosomal proteins, highlighting its role as a key regulator of centrosome homeostasis.

The following table summarizes the quantitative changes observed in the levels of various

proteins at the centrosome upon CEP120 depletion in quiescent mouse embryonic fibroblasts

(MEFs).
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Protein
Primary
Localization

Change in
Centrosomal
Levels upon
CEP120 Depletion

Reference

Pericentrin

Pericentriolar Material

(PCM), enriched on

the mother centriole

~2.5-fold increase [8]

Cdk5Rap2

Pericentriolar Material

(PCM), enriched on

the mother centriole

~6-fold increase [8]

Ninein

Proximal ends of

centrioles and

subdistal appendages

of the mother centriole

Significant increase [8]

γ-tubulin
Pericentriolar Material

(PCM)
No significant change [1]

Ofd1
Distal end of both

centrioles

Decrease in foci at

centrioles
[1][8]

These findings underscore the inhibitory role of CEP120 in regulating the accumulation of PCM

components at the daughter centriole.

Signaling Pathways and Molecular Interactions
CEP120 functions within a complex network of protein-protein interactions to regulate centriole

biology and ciliogenesis. Its C-terminal coiled-coil domain is essential for its localization to the

centrosome.[1]
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CEP120's role in the ciliogenesis pathway.

Loss of CEP120 impairs the recruitment of C2CD3 and Talpid3 to the distal ends of centrioles,

leading to defective centriole appendage assembly and a subsequent failure in cilia formation.

[2] Disease-associated mutations in CEP120, such as I975S, have been shown to have a low

affinity for C2CD3 binding, thereby disrupting cilia assembly.[2]

Experimental Protocols
Immunofluorescence Protocol for CEP120 Localization
This protocol outlines the steps for visualizing the subcellular localization of CEP120 in cultured

mammalian cells.

Materials:
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Sterile glass coverslips (12 mm)

24-well culture plates

Phosphate-Buffered Saline (PBS)

Fixation Solution: 4% paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.2% Triton X-100 in PBS

Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBST (PBS + 0.1% Tween 20)

Primary Antibody: Rabbit anti-CEP120 antibody (diluted in Blocking Buffer)

Secondary Antibody: Alexa Fluor 488-conjugated goat anti-rabbit IgG (diluted in Blocking

Buffer)

Nuclear Stain: DAPI (4′,6-diamidino-2-phenylindole)

Mounting Medium

Procedure:

Cell Culture: Seed mammalian cells (e.g., RPE-1 or NIH3T3) onto sterile glass coverslips in

a 24-well plate and culture to the desired confluency.

Washing: Gently wash the cells three times with ice-cold PBS for 5 minutes each.[12]

Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.[13]

Washing: Wash the cells three times with PBS for 5 minutes each.[13]

Permeabilization: Permeabilize the cells with 0.2% Triton X-100 in PBS for 10 minutes at

room temperature.[14] This step is crucial for allowing antibodies to access intracellular

antigens.

Washing: Wash the cells three times with PBS for 5 minutes each.[14]
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Blocking: Block non-specific antibody binding by incubating the cells in Blocking Buffer for

30-60 minutes at room temperature.[14]

Primary Antibody Incubation: Incubate the cells with the primary anti-CEP120 antibody at the

recommended dilution overnight at 4°C in a humidified chamber.

Washing: Wash the cells three times with PBST for 5 minutes each.

Secondary Antibody Incubation: Incubate the cells with the fluorescently labeled secondary

antibody at the recommended dilution for 1 hour at room temperature, protected from light.

[13]

Washing: Wash the cells three times with PBST for 5 minutes each, protected from light.

Nuclear Staining: Incubate the cells with DAPI for 5 minutes at room temperature to visualize

the nuclei.

Washing: Wash the cells a final three times with PBS.

Mounting: Mount the coverslips onto glass slides using a drop of mounting medium.

Imaging: Visualize the localization of CEP120 using a fluorescence or confocal microscope.
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Workflow for immunofluorescence staining of CEP120.
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Subcellular Fractionation for Centrosome Enrichment
This protocol provides a general framework for the enrichment of centrosomes from cultured

cells to study the localization of CEP120 by biochemical methods such as Western blotting.

This method is based on differential centrifugation through a sucrose gradient.

Materials:

Large-scale culture of mammalian cells (e.g., HEK293T or U2OS)

Lysis Buffer: (e.g., 1 mM Tris-HCl pH 8.0, 0.5% NP-40, 0.5 mM MgCl2, protease inhibitors)

Sucrose Solutions: 70%, 50%, and 40% (w/v) in a suitable buffer (e.g., PIPES-based buffer)

Dounce homogenizer

Ultracentrifuge and appropriate rotors

Procedure:

Cell Harvest: Harvest a large number of cells (e.g., 1-2 x 10^9 cells) by centrifugation.[15]

Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer and incubate on ice. Lyse the cells

using a Dounce homogenizer with a tight-fitting pestle.[16] The extent of lysis should be

monitored by microscopy.

Initial Centrifugation: Centrifuge the lysate at a low speed (e.g., 2,500 x g) for 10 minutes to

pellet nuclei and intact cells.[15]

Supernatant Collection: Carefully collect the supernatant, which contains the cytoplasm and

centrosomes.

Sucrose Cushion: Layer the supernatant onto a 50% sucrose cushion.

First High-Speed Centrifugation: Centrifuge at high speed (e.g., 100,000 x g) for 1-2 hours.

The centrosomes will pellet at the bottom.
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Sucrose Gradient Preparation: Prepare a discontinuous sucrose gradient in an

ultracentrifuge tube by carefully layering the 70%, 50%, and 40% sucrose solutions from

bottom to top.

Loading and Second High-Speed Centrifugation: Resuspend the pellet from step 6 in a small

volume and layer it on top of the sucrose gradient. Centrifuge at high speed (e.g., 120,000 x

g) for 1-2 hours.

Fraction Collection: Carefully collect fractions from the interfaces of the sucrose layers.

Centrosomes are typically enriched at the 50%/70% interface.[15]

Analysis: Analyze the collected fractions for the presence of CEP120 and other centrosomal

markers (e.g., γ-tubulin) by Western blotting.

Conclusion
The precise and dynamic cellular localization of CEP120 to the daughter centriole and

procentrioles is fundamental to its roles in centriole duplication, maturation, and the assembly

of cilia. Its function as an inhibitor of premature daughter centriole maturation and as a scaffold

for the recruitment of key ciliogenesis factors places it at a critical nexus of cellular organization

and signaling. Understanding the molecular details of CEP120 localization provides valuable

insights into the pathogenesis of ciliopathies and may inform the development of novel

therapeutic strategies for these debilitating disorders. The experimental protocols provided

herein offer a robust framework for researchers to investigate the intricate world of this

essential centrosomal protein.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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